(2Z)-2-(Acetylamino)-3-(4-chlorophenyl)acrylic acid

• IUPAC Name: (Z)-2-acetamido-3-(4-chlorophenyl)prop-2-enoic acid
• InChI: InChI=1S/C11H10ClNO3/c1-7(14)13-10(11(15)16)6-8-2-4-9(12)5-3-8/h2-6H,1H3,(H,13,14)(H,15,16)/b10-6-
• InChI Key: SWUMDDFBFZVMFJ-POHAHGRESA-N
• Canonical SMILES: CC(=O)NC(=CC1=CC=C(C=C1)Cl)C(=O)O
• Isomeric SMILES: CC(=O)N/C(=C\C1=CC=C(C=C1)Cl)/C(=O)O
• Molecular Formula: C11H10ClNO3
• Molecular Weight: 239.65 g/mol
• Solubility: 34.7 [ug/mL] (The mean of the results at pH 7.4)
• CAS No.: 88681-63-4

Description

Molecular Structure Analysis

The molecular formula of “(2Z)-2-(Acetylamino)-3-(4-chlorophenyl)acrylic acid” is C11H10ClNO3. The InChI representation of the molecule is InChI=1S/C11H10ClNO3/c1-7(14)13-10(11(15)16)6-8-2-4-9(12)5-3-8/h2-6H,1H3,(H,13,14)(H,15,16)/b10-6-. The molecular weight is 239.65 g/mol.

Physical And Chemical Properties Analysis

The physical and chemical properties of “this compound” are not fully detailed in the search results. It is known that the molecular weight is 239.65 g/mol. For a comprehensive analysis of its physical and chemical properties, it is recommended to refer to specialized databases or literature.

Scientific Research Applications

Crystallographic Studies

Researchers have explored the crystal structure of closely related compounds to understand their molecular conformations and interactions. For example, a study by Rajnikant et al. (2012) on a similar compound, (Z)-3-(3-chlorophenyl)-2-phenyl acrylic acid, revealed intricate details about its crystallographic asymmetric unit, highlighting the presence of multiple independent molecules and their hydrogen-bond motifs within the structure (Rajnikant et al., 2012).

Synthetic Chemistry

In the realm of synthetic chemistry, compounds with a structure similar to "(2Z)-2-(Acetylamino)-3-(4-chlorophenyl)acrylic acid" have been synthesized for various applications. B. Liu et al. (2009) developed novel reactions to produce derivatives of acrylic acid, demonstrating the compound's versatility in synthetic pathways (B. Liu et al., 2009).

Materials Science and Engineering

The applications of acrylic acid derivatives in materials science, especially in corrosion inhibition and photovoltaics, have been extensively studied. For instance, Baskar et al. (2014) investigated the use of photo-cross-linkable polymers derived from acrylic acid for corrosion inhibition of mild steel, showcasing the compound's potential in protective coatings (Baskar et al., 2014). Additionally, Sanghoon Kim et al. (2006) explored the engineering of organic sensitizers for solar cells, incorporating acrylic acid derivatives to achieve high efficiency in energy conversion (Sanghoon Kim et al., 2006).

Optoelectronic Applications

The optoelectronic properties of acrylic acid derivatives, such as their use in dye-sensitized solar cells (DSSCs), have also been a focus of research. Fonkem et al. (2019) conducted a theoretical study on a molecule similar to "this compound," highlighting its potential as a nonlinear optical material due to its significant optoelectronic and thermodynamic properties (Fonkem et al., 2019).

Safety and Hazards

The safety data sheet for “(2Z)-2-(Acetylamino)-3-(4-chlorophenyl)acrylic acid” suggests that it may be harmful if swallowed. It is advised to avoid breathing dust/fume/gas/mist/vapours/spray and to avoid getting it in eyes, on skin, or on clothing. It is recommended to handle it under inert gas and protect it from moisture. If exposed or if feeling unwell, it is advised to immediately call a poison center or doctor/physician.